(1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone

• IUPAC Name: (1,2-dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C15H19N3OS/c1-11-16-13-10-12(4-5-14(13)17(11)2)15(19)18-6-3-8-20-9-7-18/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: AYJOFECTUFVGFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)C(=O)N3CCCSCC3
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

(1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been studied extensively for its synthesis methods, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in cells. This compound has been found to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells. It has also been found to have anti-inflammatory effects by modulating the activity of various pro-inflammatory cytokines.
Biochemical and Physiological Effects:
(1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone has been found to have significant biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models. It has also been found to have anti-inflammatory effects and to reduce the levels of pro-inflammatory cytokines in various cell types. Additionally, this compound has been found to have neuroprotective effects and to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

(1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has good stability under various conditions. It has also been found to have low toxicity in animal models. However, the use of this compound in lab experiments is limited by its relatively low solubility in water and its high cost.

Future Directions

There are several future directions for research on (1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone. One area of research is the development of new synthesis methods that can improve the yield and purity of this compound. Another area of research is the investigation of the mechanism of action of this compound and the identification of its molecular targets. Additionally, further research is needed to investigate the potential applications of this compound in the treatment of various diseases, including cancer and neurological disorders.

Synthesis Methods

The synthesis of (1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone involves the reaction of 2-(2-aminoethyl)-1H-benzimidazole with 4-bromo-1,4-thiazepane in the presence of a catalyst. The resulting compound is then subjected to further purification steps to obtain the final product. This synthesis method has been optimized to yield a high purity product with good yield.

Scientific Research Applications

(1,2-Dimethylbenzimidazol-5-yl)-(1,4-thiazepan-4-yl)methanone has been studied extensively for its potential applications in various fields of science. This compound has been found to have significant anti-cancer properties and has been studied for its potential use in cancer therapy. It has also been studied for its potential use as an anti-inflammatory agent and for its neuroprotective properties. Additionally, this compound has been studied for its potential use in the treatment of various neurological disorders.